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Compound of Interest

Compound Name: ONO 207

Cat. No.: B14802169

Application Note and Protocols

This document provides detailed protocols for the preparation of stock solutions of ONO-4059
(also known as Tirabrutinib or GS-4059), a potent and irreversible Bruton's tyrosine kinase
(BTK) inhibitor. These guidelines are intended for researchers, scientists, and drug
development professionals utilizing ONO-4059 in preclinical experiments. Accurate preparation
of stock solutions is critical for ensuring experimental reproducibility and obtaining reliable data.

Introduction

ONO-4059 is a small molecule inhibitor of Bruton's tyrosine kinase (BTK) with an ICso of 6.8
nM.[1] It acts by covalently binding to BTK, thereby blocking B-cell receptor (BCR) signaling
pathways essential for B-cell proliferation and survival.[1][2] This inhibitory action makes ONO-
4059 a valuable tool for studying autoimmune diseases and hematological malignancies.[1] In
preclinical studies, it has been shown to inhibit the proliferation of B-cell lymphoma cell lines
and induce apoptosis.[1][3]

Chemical and Physical Properties

A clear understanding of the physicochemical properties of ONO-4059 is essential for its proper
handling and storage.
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Property

Value

Reference

Synonyms

Tirabrutinib, GS-4059, ONO-
WG-307

[41(5]

Molecular Formula C25H22N603 [41[5]

Molecular Weight 454.5 g/mol [41[5]

Appearance Crystalline solid [4]
Solubility

ONO-4059 exhibits varying solubility in different solvents. It is crucial to select the appropriate

solvent for your experimental needs to avoid precipitation. For cell-based assays, Dimethyl

Sulfoxide (DMSO) is the most common solvent for preparing high-concentration stock

solutions.
Solvent Solubility Reference
DMSO =100 mg/mL (220.03 mM) [1]
DMF 30 mg/mL [4]
Ethanol 1 mg/mL [4]
DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL [4]
Water Insoluble [2]

Note: The use of fresh, high-quality DMSO is recommended as hygroscopic DMSO can

negatively impact solubility.[1][2]

Experimental Protocols

This protocol describes the preparation of a 10 mM stock solution of ONO-4059 in DMSO, a

common starting concentration for in vitro studies.

Materials:
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ONO-4059 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Pipettes

Procedure:

e Weighing: Accurately weigh out 1 mg of ONO-4059 powder and transfer it to a sterile
microcentrifuge tube.

e Solvent Addition: Add 220.03 pL of anhydrous DMSO to the tube containing the ONO-4059
powder.

» Dissolution: Vortex the solution thoroughly until the ONO-4059 is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) can aid dissolution if necessary.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots to minimize freeze-
thaw cycles.

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[2][4]

Working solutions are typically prepared by diluting the high-concentration stock solution in cell
culture medium.

Example: Preparation of a 10 uM working solution:

e Thaw a frozen aliquot of the 10 mM ONO-4059 stock solution at room temperature.

e In a sterile tube, add 999 pL of the desired cell culture medium.

e Add 1 pL of the 10 mM ONO-4059 stock solution to the medium.
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» Mix thoroughly by gentle vortexing or inversion. This results in a 1:1000 dilution and a final
concentration of 10 puM.

» Further serial dilutions can be made from this working solution to achieve the desired final
concentrations for your experiment (e.g., in the range of 0.1-1000 nM for cell proliferation
assays).[1]

Storage and Stability

Proper storage is critical to maintain the integrity of ONO-4059.

Storage .
Form Stability Reference
Temperature
Solid Powder -20°C > 4 years [4]
Stock Solution in
-80°C 1 year [2]
DMSO
Stock Solution in
-20°C 1 month [2]

DMSO

Important Considerations:
¢ Avoid repeated freeze-thaw cycles of stock solutions.[2]

e For in vivo experiments, it is recommended to prepare fresh solutions daily.[6]

Visualizations
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing ONO-4059 stock solution.
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ONO-4059 (Tirabrutinib)
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Caption: ONO-4059 inhibits the BTK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing ONO-4059 (Tirabrutinib) Stock Solutions for
Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14802169#preparing-ono-207-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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